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Compound of Interest

Compound Name: 2,4-Dimethyl-3-pentanol

Cat. No.: B146734 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of 2,4-dimethyl-3-
pentanol, a secondary alcohol also known as diisopropyl carbinol. It details the compound's

chemical and physical properties, common synthesis protocols, and its applications, particularly

as a resolving agent and in organic synthesis. This guide includes structured data tables for

key properties and detailed experimental workflows visualized using diagrams to facilitate

understanding and replication in a research setting.

Chemical Properties and Identification
2,4-Dimethyl-3-pentanol is a branched-chain aliphatic alcohol. Its structure consists of a five-

carbon pentane chain with methyl groups at positions 2 and 4, and a hydroxyl group at position

3. Due to the chiral center at the third carbon, it can exist as a racemic mixture or as separate

enantiomers.

Table 1: Physicochemical Properties of 2,4-Dimethyl-3-pentanol
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Property Value

IUPAC Name 2,4-Dimethyl-3-pentanol

Synonyms Diisopropyl carbinol, Diisopropylcarbinol

CAS Number 600-36-2

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol

Boiling Point 139-141 °C

Melting Point -70 °C

Density 0.826 g/mL at 25 °C

| Appearance | Colorless liquid |

Synthesis Protocols
The most common laboratory synthesis of 2,4-dimethyl-3-pentanol is through the Grignard

reaction, which involves the reaction of a Grignard reagent with an appropriate aldehyde.

Grignard Synthesis of 2,4-Dimethyl-3-pentanol
Principle: This protocol outlines the synthesis via the reaction of isopropylmagnesium bromide

(a Grignard reagent) with isobutyraldehyde. The Grignard reagent acts as a nucleophile,

attacking the electrophilic carbonyl carbon of the aldehyde. A subsequent acidic workup

protonates the resulting alkoxide to yield the final alcohol product.

Experimental Protocol:

Preparation of Grignard Reagent:

In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and

magnetic stirrer, place magnesium turnings.

Add a small volume of anhydrous diethyl ether.
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Slowly add a solution of 2-bromopropane in anhydrous diethyl ether to the flask. An iodine

crystal may be added to initiate the reaction.

Maintain a gentle reflux by controlling the addition rate. After the addition is complete,

continue to stir the mixture for an additional 30 minutes to ensure complete formation of

isopropylmagnesium bromide.

Reaction with Aldehyde:

Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of isobutyraldehyde (2-methylpropanal) in anhydrous diethyl ether

from the dropping funnel.

Control the addition rate to maintain a gentle reflux.

After the addition is complete, remove the ice bath and stir the mixture at room

temperature for 1 hour.

Workup and Purification:

Pour the reaction mixture slowly over crushed ice and acidify with a saturated aqueous

solution of ammonium chloride (NH₄Cl) or dilute sulfuric acid (H₂SO₄) to dissolve the

magnesium salts.

Transfer the mixture to a separatory funnel. Separate the ethereal layer.

Extract the aqueous layer two more times with diethyl ether.

Combine the organic extracts and wash them with a saturated sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation to obtain pure 2,4-dimethyl-3-pentanol.
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Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition

Step 3: Workup & Purification
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Caption: Workflow for the Grignard synthesis of 2,4-dimethyl-3-pentanol.
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Applications in Drug Development and Research
While not a therapeutic agent itself, 2,4-dimethyl-3-pentanol serves as a valuable

intermediate and tool in organic chemistry and drug development.

Chiral Resolving Agent: The enantiomers of 2,4-dimethyl-3-pentanol can be used to resolve

racemic mixtures of chiral acids. The principle involves forming diastereomeric esters that

can be separated by physical means like crystallization or chromatography, followed by

hydrolysis to recover the enantiomerically pure acid.

Precursor in Synthesis: It serves as a building block for more complex molecules. The

hydroxyl group can be converted into various functional groups, and its bulky alkyl structure

can introduce specific steric properties into a target molecule.

Reference Standard: In analytical chemistry, it can be used as a reference standard in

techniques like Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR)

spectroscopy.
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Caption: Logical relationships of 2,4-dimethyl-3-pentanol's applications.

To cite this document: BenchChem. [Technical Guide: 2,4-Dimethyl-3-pentanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146734#2-4-dimethyl-3-pentanol-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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